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Compound of Interest

Compound Name: tert-Butyldichlorophosphine

Cat. No.: B1583324 Get Quote

Essential Safety and Handling Guide for tert-
Butyldichlorophosphine
This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of tert-Butyldichlorophosphine (CAS No. 25979-07-1). It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.
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Property Value Source

Molecular Formula C4H9Cl2P

Molecular Weight 158.99 g/mol [1]

Appearance
White to light yellow crystalline

mass or white powder
[1]

Melting Point 44-49 °C

Boiling Point 142-150 °C [1]

Flash Point 43 °C [2]

Solubility
Soluble in n-pentane, ether,

and toluene
[1]

Reactivity

Reacts violently with water,

moisture, and protic solvents.

[1][3] Air and moisture

sensitive.[4][3]

Hazard Identification and Precautionary Measures
tert-Butyldichlorophosphine is a hazardous chemical that poses several risks. It is highly

flammable, harmful if swallowed, and causes severe skin burns and eye damage.[4][5] It may

also cause drowsiness or dizziness.[4][5] The material is extremely destructive to the tissues of

the mucous membranes and upper respiratory tract.[4]

GHS Hazard Statements: H225, H302, H314, H318, H336[4][5]

Precautionary Statements: P210, P260, P261, P280, P301+P330+P331, P303+P361+P353,

P304+P340, P305+P351+P338, P310, P402+P404[4][3][6]

Personal Protective Equipment (PPE)
A comprehensive range of personal protective equipment is mandatory when handling tert-
Butyldichlorophosphine to prevent exposure.
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PPE Category Specification Source

Eye/Face Protection

Chemical safety goggles and a

face shield are required. Use

equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).

[4][2]

Hand Protection

Chemical-resistant gloves

must be worn. Inspect gloves

prior to use and use proper

glove removal technique.

Dispose of contaminated

gloves after use.

[2]

Skin and Body Protection

A chemical-resistant apron or

lab coat and appropriate

protective clothing to prevent

skin exposure are necessary.

[2]

Respiratory Protection

Work should be conducted in a

well-ventilated fume hood.[1] If

respirators are necessary, use

a full-face particle respirator

type N100 (US) or type P3 (EN

143). For higher-level

protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.

Respirators and their

components must be tested

and approved under

appropriate government

standards like NIOSH (US) or

CEN (EU).[5]
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Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, immediately move the container to a designated storage area.

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[4][7]

The storage area should be a corrosives area, and containers must be kept tightly closed.[7]

Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation and

reaction with air and moisture. Recommended storage temperature is 2-8°C.[1]

Never allow the product to come into contact with water during storage.[4]

2. Preparation for Use:

Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible.

All work must be conducted inside a certified chemical fume hood.[1]

Don the required PPE as specified in the table above.

3. Handling and Use:

Ground and bond all containers and receiving equipment to prevent static discharge.[8]

Use only non-sparking tools.[9]

Avoid creating dust and aerosols.[4]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[6]

Avoid contact with skin, eyes, and clothing.[10]

Keep away from incompatible materials such as water, moisture, reducing agents, and

strong oxidizing agents.[2]
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4. In Case of a Spill:

Evacuate personnel to a safe area.[4]

Wear appropriate PPE, including respiratory protection.[4]

Do not let the product enter drains.[4]

For small spills, sweep up the solid material, avoiding dust formation, and place it into a

suitable, closed container for disposal.[4][5]

Do not use water to clean up spills.[4]

Disposal Plan
1. Waste Collection:

All waste material, including unused product and contaminated items (e.g., gloves, paper

towels), must be collected in designated, properly labeled, and sealed containers.

Do not mix with other waste.[4]

Handle uncleaned containers as you would the product itself.[4]

2. Disposal Procedure:

All waste must be disposed of in accordance with local, state, and federal regulations.[4]

Engage a licensed professional waste disposal service to handle the disposal of this

material.[5][8]

A recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4][5]
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Workflow for Handling tert-Butyldichlorophosphine
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Caption: Workflow for the safe handling of tert-Butyldichlorophosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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